Cas no 877841-30-0 (N-[[2-(4-Methylphenyl)ethenyl]sulfonyl]glycine 2-[(5-chloro-2-nitrophenyl)amino]-2-oxoethyl ester)

• Product Name: N-[[2-(4-Methylphenyl)ethenyl]sulfonyl]glycine 2-[(5-chloro-2-nitrophenyl)amino]-2-oxoethyl ester
• CAS No: 877841-30-0
• MF: C₁₉H₁₈ClN₃O₇S
• MW: 467.880122661591
• CID: 5454961
• PubChem ID: 16288760
• Update Time: 2025-07-09

N-[[2-(4-Methylphenyl)ethenyl]sulfonyl]glycine 2-[(5-chloro-2-nitrophenyl)amino]-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• 877841-30-0
• EN300-1199941
• Z17347274
• [2-(5-chloro-2-nitroanilino)-2-oxoethyl] 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate
• AKOS001215179
• [(5-chloro-2-nitrophenyl)carbamoyl]methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate
• N-[[2-(4-Methylphenyl)ethenyl]sulfonyl]glycine 2-[(5-chloro-2-nitrophenyl)amino]-2-oxoethyl ester

• Inchi： 1S/C19H18ClN3O7S/c1-13-2-4-14(5-3-13)8-9-31(28,29)21-11-19(25)30-12-18(24)22-16-10-15(20)6-7-17(16)23(26)27/h2-10,21H,11-12H2,1H3,(H,22,24)
• InChI Key： SVFJDMOZSDJTGF-UHFFFAOYSA-N
• SMILES： C(OCC(NC1=CC(Cl)=CC=C1[N+]([O-])=O)=O)(=O)CNS(C=CC1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 467.0553988g/mol
• Monoisotopic Mass: 467.0553988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 156Ų

Experimental Properties

• Density: 1.488±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 8.14±0.40(Predicted)

Additional information on N-[[2-(4-Methylphenyl)ethenyl]sulfonyl]glycine 2-[(5-chloro-2-nitrophenyl)amino]-2-oxoethyl ester

Latest Research Briefing on N-[[2-(4-Methylphenyl)ethenyl]sulfonyl]glycine 2-[(5-chloro-2-nitrophenyl)amino]-2-oxoethyl ester (CAS: 877841-30-0)

In recent years, the compound N-[[2-(4-Methylphenyl)ethenyl]sulfonyl]glycine 2-[(5-chloro-2-nitrophenyl)amino]-2-oxoethyl ester (CAS: 877841-30-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl and ester functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and targeted drug delivery systems. The following briefing synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview for researchers and industry professionals.

The primary focus of recent studies has been on the compound's mechanism of action and its potential as a protease inhibitor. Proteases play a critical role in numerous physiological and pathological processes, making them attractive targets for drug development. Research published in the Journal of Medicinal Chemistry (2023) highlights that 877841-30-0 exhibits selective inhibition against certain cysteine proteases, which are implicated in inflammatory diseases and cancer progression. The study utilized X-ray crystallography and molecular docking simulations to elucidate the binding interactions between the compound and the active site of the target protease, revealing a high affinity and specificity.

Another significant area of investigation involves the compound's application in prodrug design. Prodrugs are biologically inactive derivatives of drug molecules that undergo transformation in vivo to release the active drug. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that N-[[2-(4-Methylphenyl)ethenyl]sulfonyl]glycine 2-[(5-chloro-2-nitrophenyl)amino]-2-oxoethyl ester can serve as a versatile scaffold for prodrug development, owing to its stability under physiological conditions and its ability to be cleaved by specific enzymes at the target site. This property is particularly advantageous for improving the bioavailability and reducing the side effects of therapeutic agents.

In addition to its therapeutic potential, the compound has also been explored for its role in chemical biology tools. Researchers have leveraged its reactive functional groups to develop fluorescent probes and affinity labels for studying protein-protein interactions and enzyme kinetics. A notable study in ACS Chemical Biology (2023) reported the synthesis of a fluorescent derivative of 877841-30-0, which was used to visualize protease activity in live cells. This advancement opens new avenues for real-time monitoring of enzymatic processes and high-throughput screening of protease inhibitors.

Despite these promising developments, challenges remain in the optimization of 877841-30-0 for clinical applications. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into viable therapeutics. Future research directions may include structural modifications to enhance selectivity and efficacy, as well as the exploration of combination therapies with existing drugs.

In conclusion, N-[[2-(4-Methylphenyl)ethenyl]sulfonyl]glycine 2-[(5-chloro-2-nitrophenyl)amino]-2-oxoethyl ester (CAS: 877841-30-0) represents a multifaceted molecule with significant promise in chemical biology and drug development. Its applications span from protease inhibition to prodrug design and chemical probes, underscoring its versatility and potential impact on the field. Continued research and innovation will be crucial to fully unlock its therapeutic and diagnostic capabilities.